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Compound of Interest

Compound Name: AZD4205

CAS No.: 2091134-35-7

Cat. No.: B605760

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on understanding and investigating the potential off-target effects of

AZD4205. The following information is intended to address specific issues and questions that

may arise during preclinical and clinical research.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of AZD4205?

A1: AZD4205, also known as golidocitinib, is a potent and highly selective inhibitor of Janus

kinase 1 (JAK1).[1][2][3] Its primary mechanism of action is the inhibition of the JAK-STAT

signaling pathway.[3] JAK1 is a key mediator in the signaling of numerous cytokines and

growth factors involved in inflammation and cell proliferation.[4] By inhibiting JAK1, AZD4205
blocks the phosphorylation and activation of Signal Transducer and Activator of Transcription

(STAT) proteins, particularly STAT3, which leads to reduced expression of downstream target

genes involved in cell survival and proliferation.[1][3]

Q2: What is the known selectivity profile of AZD4205 against other JAK family kinases?
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A2: Preclinical studies have demonstrated that AZD4205 is highly selective for JAK1 over other

members of the JAK family. In enzymatic assays, AZD4205 shows significantly lower inhibitory

activity against JAK2 and JAK3, indicating a favorable selectivity profile.[1][2] This selectivity is

attributed to its specific binding to the ATP-binding site of JAK1.[1]

Q3: What are the potential on-target and off-target related adverse events observed with

AZD4205 in clinical trials?

A3: In the JACKPOT8 clinical trial for relapsed or refractory peripheral T-cell lymphoma (PTCL),

the most frequently reported treatment-emergent adverse events (TEAEs) of grade 3 or higher

were hematological in nature.[5] These included thrombocytopenia (low platelet count) and

neutropenia (low neutrophil count), as well as infections.[5] These effects are considered on-

target effects related to the inhibition of the JAK-STAT pathway, which is crucial for

hematopoiesis. Inhibition of JAK2, even to a lesser extent, can contribute to these

hematological toxicities.[6]

Q4: Has a comprehensive kinome scan been performed for AZD4205 to identify other potential

off-target kinases?

A4: While a specific comprehensive kinome scan for AZD4205 is not publicly available, it has

been described as having "excellent selectivity across the kinome."[6] This suggests that broad

kinase screening has likely been conducted during its preclinical development to ensure its

specificity for JAK1 and to minimize potential off-target effects that could lead to unforeseen

toxicities.

Troubleshooting Guide
Issue: Unexpected cellular phenotype observed in vitro that does not align with known JAK1

inhibition effects.

Possible Cause: This could be due to an off-target effect of AZD4205 on another kinase or

signaling pathway within your specific cellular model.

Troubleshooting Steps:

Confirm On-Target Activity: First, verify that AZD4205 is inhibiting JAK1 signaling in your cell

line at the concentrations used. This can be done by assessing the phosphorylation status of
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STAT3 (pSTAT3) via Western blot or a similar method. A dose-dependent decrease in

pSTAT3 levels would confirm on-target activity.

Consult Kinase Selectivity Data: Review available kinase selectivity data for AZD4205 and

other JAK inhibitors. While a full kinome scan for AZD4205 may not be public, data for other

selective JAK1 inhibitors can provide insights into potential off-target families.

Perform a Broad Kinase Screen: To definitively identify potential off-target interactions in your

experimental system, consider performing a broad kinase profiling assay. Services like

KINOMEscan™ offer competitive binding assays against a large panel of kinases to identify

potential off-target binders.

Orthogonal Target Validation: If a potential off-target is identified, use a structurally unrelated

inhibitor of that target to see if it phenocopies the effects observed with AZD4205.

Dose-Response Analysis: Characterize the dose-response relationship for both the on-target

(JAK1 inhibition) and the unexpected phenotype. A significant separation in the EC50 values

may suggest an off-target effect at higher concentrations.

Data Presentation
Table 1: In Vitro Inhibitory Activity of AZD4205 against JAK Family Kinases

Kinase IC50 (nM) Selectivity vs. JAK1

JAK1 73 -

JAK2 14,670 ~201-fold

JAK3 >30,000 >411-fold

Data from preclinical enzyme assays.[1][2]

Table 2: Common Grade 3 or Higher Treatment-Emergent Adverse Events (TEAEs) from the

JACKPOT8 Study
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Adverse Event Frequency

Thrombocytopenia >10%

Neutropenia >10%

Infections >10%

Data from the Phase 1/2 JACKPOT8 clinical trial in patients with r/r PTCL.[5]

Experimental Protocols
Key Experiment: Off-Target Kinase Profiling using a Competitive Binding Assay (e.g.,

KINOMEscan™)

Objective: To identify potential off-target kinases of AZD4205 by measuring its ability to

compete with a known ligand for binding to a large panel of kinases.

Methodology:

Kinase Panel Selection: A broad panel of purified human kinases (e.g., >400 kinases) is

selected to represent the human kinome.

Ligand Immobilization: For each kinase, a specific, high-affinity ligand is immobilized on a

solid support (e.g., beads).

Competitive Binding Reaction:

The kinase, the immobilized ligand, and AZD4205 (at a fixed concentration, typically 1 µM

or 10 µM) are incubated together in a buffer solution.

A DMSO vehicle control is run in parallel.

The reaction is allowed to reach equilibrium.

Quantification of Kinase Binding:

The amount of kinase bound to the immobilized ligand is quantified. In the KINOMEscan™

platform, this is achieved by using a DNA-tagged kinase and measuring the amount of
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DNA tag using quantitative PCR (qPCR).

Data Analysis:

The amount of kinase bound in the presence of AZD4205 is compared to the DMSO

control.

The results are typically expressed as a percentage of control (% Control). A lower %

Control value indicates stronger binding of AZD4205 to the kinase.

A pre-defined threshold (e.g., <35% Control) is often used to identify significant

interactions.

Follow-up Dose-Response: For kinases identified as potential off-targets in the primary

screen, a dose-response curve is generated by testing a range of AZD4205 concentrations

to determine the dissociation constant (Kd) or IC50 for the off-target interaction.

Visualizations
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Caption: Simplified JAK1-STAT3 Signaling Pathway and the inhibitory action of AZD4205.
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Caption: Experimental workflow for identifying and validating potential off-target kinase effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

